Cas no 2697-53-2 (1-Pentanesulfonic acid,methyl ester)

• Product Name: 1-Pentanesulfonic acid,methyl ester
• CAS No: 2697-53-2
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 261382
• PubChem ID: 165018
• Update Time: 2025-04-19

1-Pentanesulfonic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid,methyl ester
• Methyl 1-pentanesulfonate
• 2697-53-2
• DTXSID60949744
• 1-Pentanesulfonic acid, methyl ester
• SCHEMBL1773516
• methyl pentane-1-sulfonate

• Inchi： 1S/C6H14O3S/c1-3-4-5-6-10(7,8)9-2/h3-6H2,1-2H3
• InChI Key： DYIPCFVDRNAQJE-UHFFFAOYSA-N
• SMILES： S(CCCCC)(=O)(=O)OC

Computed Properties

• Exact Mass: 166.06642
• Monoisotopic Mass: 166.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 261.3°Cat760mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.434
• PSA: 43.37